Cas no 197887-27-7 (1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID)
1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID
- 1-Cbz-3-(4-chlorobenzyl)-3-carboxypiperidine
- 1,3-Piperidinedicarboxylic acid, 3-[(4-chlorophenyl)methyl]-, 1-(phenylmethyl) ester
-
- MDL: MFCD11849722
- Inchi: 1S/C21H22ClNO4/c22-18-9-7-16(8-10-18)13-21(19(24)25)11-4-12-23(15-21)20(26)27-14-17-5-2-1-3-6-17/h1-3,5-10H,4,11-15H2,(H,24,25)
- InChI Key: XIRHRHQLBYDQAB-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCCC(CC2=CC=C(Cl)C=C2)(C(O)=O)C1
1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P40073-1G |
1-Cbz-3-(4-chlorobenzyl)-3-carboxypiperidine |
197887-27-7 | 95% | 1G |
$385 | 2023-09-15 |
1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID
Research Brief on 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID (CAS: 197887-27-7)
1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID (CAS: 197887-27-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound features a piperidine core substituted with a carboxybenzyl (CBZ) protecting group and a 4-chlorobenzyl moiety, making it a versatile intermediate for the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.
Recent research has focused on the synthetic pathways and optimization strategies for 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in vivo.
In addition to its synthetic applications, 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID has been investigated for its biological activity. Preliminary in vitro studies suggest that it exhibits moderate inhibitory effects on certain proteases and kinases, which are often targeted in the treatment of cancer and inflammatory diseases. However, further mechanistic studies are required to fully elucidate its mode of action and therapeutic potential.
The compound's role in drug delivery systems has also been explored. A 2024 study in Advanced Drug Delivery Reviews demonstrated its utility as a linker in prodrug designs, where it facilitates the controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This property could enhance the bioavailability and reduce the side effects of various therapeutics.
Despite these promising findings, challenges remain in the clinical translation of 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID. Issues such as metabolic stability, toxicity profiles, and formulation compatibility need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research aims to refine its synthesis, expand its biological repertoire, and explore its clinical utility. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
197887-27-7 (1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)